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Compound of Interest

Compound Name: N-Benzylglycine

Cat. No.: B047885 Get Quote

For researchers and professionals in drug development, ensuring the safe disposal of chemical

waste is a critical component of laboratory safety and environmental responsibility. This guide

provides detailed procedures for the proper disposal of N-Benzylglycine, aligning with

standard laboratory safety protocols and regulatory requirements.

Hazard Assessment and Classification
Before disposal, it is essential to understand the hazards associated with N-Benzylglycine.

According to safety data sheets (SDS), N-Benzylglycine and its hydrochloride salt may be

harmful if swallowed and can cause skin and eye irritation.[1][2] Some sources also indicate

that it may be toxic to aquatic life.[1][3] Therefore, it should be treated as hazardous waste

unless determined otherwise by a qualified professional or institutional guidelines.

Key Hazard Information:
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Hazard Statement Classification Source

Harmful if swallowed Acute Toxicity, Oral [1][3]

Causes skin irritation Skin Corrosion/Irritation [1][4]

Causes serious eye

damage/irritation

Serious Eye Damage/Eye

Irritation
[1][4]

May cause respiratory irritation
Specific target organ toxicity —

single exposure
[4]

Toxic to aquatic life
Hazardous to the aquatic

environment
[1]

Personal Protective Equipment (PPE)
When handling N-Benzylglycine for disposal, appropriate personal protective equipment must

be worn to prevent exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[1]

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[1]

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: If handling fine powders or creating dust, a NIOSH-approved

respirator (e.g., N95 dust mask) should be used.

Segregation and Storage of N-Benzylglycine Waste
Proper segregation and storage of chemical waste are crucial to prevent dangerous reactions.

Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste

container.[5][6] The container must be compatible with N-Benzylglycine; high-density

polyethylene (HDPE) is a suitable choice.
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Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "N-Benzylglycine," and the associated hazards (e.g., "Irritant," "Toxic").[5]

Incompatible Materials: Store N-Benzylglycine waste away from strong oxidizing agents

and strong acids.[7]

Storage Location: Keep the waste container in a designated satellite accumulation area

(SAA) that is at or near the point of generation.[8][9] The SAA should be a cool, dry, and well-

ventilated area, away from heat sources and direct sunlight.[5][10] The container must be

kept closed except when adding waste.[8][11]

Disposal Procedure
The primary and recommended method for the disposal of N-Benzylglycine is through a

licensed hazardous waste disposal facility. Under no circumstances should N-Benzylglycine
be disposed of down the drain or in the regular trash.[1][5][11]

Step-by-Step Disposal Protocol:

Preparation: Ensure all necessary PPE is worn correctly. Have the designated hazardous

waste container ready and properly labeled.

Collection of Solid Waste:

Carefully sweep up solid N-Benzylglycine using a brush and dustpan, avoiding the

creation of dust.

Place the collected solid into the designated hazardous waste container.

Collection of Liquid Waste (Solutions containing N-Benzylglycine):

If N-Benzylglycine is in a solution, pour the waste solution carefully into a designated

liquid hazardous waste container. Avoid splashing.

If the solvent is volatile, perform this transfer in a chemical fume hood.

Decontamination of Empty Containers:
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Empty containers that held N-Benzylglycine must be decontaminated before being

discarded as regular trash.

Triple rinse the empty container with a suitable solvent (e.g., water or ethanol).

Collect the rinsate (the rinse solvent) and dispose of it as hazardous liquid waste in the

appropriate container.

After triple rinsing, deface or remove the original label from the container and dispose of it

in the regular trash.[11]

Final Disposal:

Once the hazardous waste container is full (leaving some headspace for expansion), seal

it securely.[9]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste contractor.[8]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Alert others in the area and restrict access to the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material like sand, vermiculite, or a

commercial absorbent pad to contain the spill.[3]

Cleanup:

Wearing appropriate PPE, carefully collect the absorbed material or spilled solid.

Place the cleanup materials into a designated hazardous waste container.

Decontaminate: Clean the spill area with soap and water.
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N-Benzylglycine Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Benzylglycine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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